4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide

• IUPAC Name: 4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C14H16N2O4/c1-16-10-6-3-2-5-9(10)12(18)11(14(16)20)13(19)15-7-4-8-17/h2-3,5-6,17-18H,4,7-8H2,1H3,(H,15,19)
• InChI Key: RLYJBKXAZRFFAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C(C1=O)C(=O)NCCCO)O
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as quinolinic acid and is a metabolite of tryptophan, an amino acid found in many proteins.

Mechanism of Action

The mechanism of action of 4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide is not fully understood. However, it has been found to have antioxidant properties and to be involved in the regulation of glutamate neurotransmission. It has also been found to inhibit the activity of enzymes involved in the production of reactive oxygen species.
Biochemical and Physiological Effects:
4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been found to have various biochemical and physiological effects. It has been found to increase the levels of glutathione, a potent antioxidant, in the brain. It has also been found to reduce the levels of pro-inflammatory cytokines and to inhibit the activation of microglia, which are cells in the brain that play a role in the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide in lab experiments is its neuroprotective effects. This makes it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations of using this compound is its potential toxicity at high doses. Therefore, careful consideration must be given to the dosage used in lab experiments.

Future Directions

There are several future directions for research on 4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide. One area of research is the potential use of this compound in the treatment of neurodegenerative diseases. Further studies are needed to determine the optimal dosage and administration route for this compound. Another area of research is the potential use of this compound as an anti-inflammatory agent. Further studies are needed to determine the mechanism of action of this compound in regulating the immune response. Additionally, studies are needed to determine the potential side effects of this compound and its long-term effects on the body.

Synthesis Methods

The synthesis of 4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide involves the reaction of quinolinic acid with 3-hydroxypropylamine. The reaction takes place under specific conditions of temperature and pressure. The resulting compound is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

4-hydroxy-N-(3-hydroxypropyl)-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for autoimmune diseases.